![molecular formula C7H4FNO3 B1361154 4-Fluoro-3-nitrobenzaldehyde CAS No. 42564-51-2](/img/structure/B1361154.png)
4-Fluoro-3-nitrobenzaldehyde
Overview
Description
4-Fluoro-3-nitrobenzaldehyde is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular formula of C7H4FNO3 .
Synthesis Analysis
The synthesis of this compound has been investigated using density functional theory (DFT) technique . The total energy distribution (TED) confirms the contributions of various modes .Molecular Structure Analysis
The molecular structure of this compound has been extensively studied using DFT calculations . The small HOMO-LUMO energy gap explains the interaction of charge transfer of the molecule .Chemical Reactions Analysis
The chemical reactions of this compound have been studied using DFT calculations . The results of docking showed that the molecule has the maximum binding energy (-6.0 kcal/mol) with the aldehyde dehydrogenases (ALDHs) .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3, a boiling point of 286.0±25.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C . Its enthalpy of vaporization is 52.5±3.0 kJ/mol, and it has a flash point of 126.8±23.2 °C .Scientific Research Applications
Oxidation and Reaction Studies
- Oxidation Reactions : Research indicates that 4-nitrobenzaldehyde, closely related to 4-fluoro-3-nitrobenzaldehyde, can react with tetrabutylammonium fluoride (TBAF) to produce 4-nitrobenzoic acid. This finding suggests potential oxidation applications for similar compounds like this compound (Chung et al., 2006).
Applications in Radiochemistry
- Precursor in Radiopharmaceuticals : A study synthesized fluorine-18 labeled derivatives of 4,5-bis(butoxy)-2-nitrobenzaldehyde and its variants for use as precursors in radiopharmaceutical agents for positron emission tomography, highlighting its application in diagnostic imaging (Orlovskaja et al., 2016).
- Radiosynthesis Applications : The compound has been used in the radiosynthesis of various radiotracers, such as 6-[18F]fluoro-L-dopa, which is significant in medical imaging (Lemaire et al., 1990).
Chemical Synthesis and Analysis
- Synthesis of Aromatic Aldehydes : A study utilized crude laccase for the bioconversion of toluene and its derivatives, including 4-nitrobenzaldehyde, to their corresponding benzaldehydes, indicating potential methodologies for synthesizing this compound (Chaurasia et al., 2014).
- Analytical Chemistry Applications : In pharmaceutical analysis, methods have been developed to detect and quantify nitrobenzaldehyde compounds, which could be relevant for quality control involving this compound (Luo et al., 2018).
Safety and Hazards
4-Fluoro-3-nitrobenzaldehyde is harmful if swallowed and may cause respiratory irritation . It also causes skin irritation and serious eye irritation . It’s recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing .
Mechanism of Action
Target of Action
It is known that this compound is used as a biochemical reagent in life science research .
Mode of Action
The mode of action of 4-Fluoro-3-nitrobenzaldehyde involves its incorporation into the desired chemical structure, enabling the formation of new compounds with specific properties . The strong electron-withdrawing nitro group in this compound makes the adjacent fluoro group highly reactive towards nucleophilic reagents .
Biochemical Pathways
It is known that the compound can be used in the synthesis of various organic compounds, potentially affecting multiple biochemical pathways .
Pharmacokinetics
It is known that the compound is insoluble in water , which may impact its bioavailability.
Result of Action
It is known that the compound has been used in the synthesis of nitrophenyl-porphyrins, which have shown anti-inflammatory and antinociceptive effects .
Action Environment
It is known that the compound is a non-combustible solid , suggesting that it may be stable under a variety of environmental conditions.
properties
IUPAC Name |
4-fluoro-3-nitrobenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FNO3/c8-6-2-1-5(4-10)3-7(6)9(11)12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILKWFRCNNILIJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=O)[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50344587 | |
Record name | 4-Fluoro-3-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50344587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42564-51-2 | |
Record name | 4-Fluoro-3-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50344587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-3-nitrobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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